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Compound of Interest

Compound Name: Samarium;chloride

Cat. No.: B14628398 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Researchers,

Scientists, and Drug Development Professionals

Samarium(III) chloride, a compound utilized in various research and development applications,

requires careful handling to ensure laboratory safety and procedural accuracy. This guide

provides essential, step-by-step protocols for the safe handling, storage, and disposal of

Samarium(III) chloride, alongside critical first-aid information. By adhering to these procedures,

you can minimize risks and maintain a secure research environment.

Quantitative Data at a Glance
For quick reference, the following table summarizes the key physical and chemical properties

of Samarium(III) chloride. Understanding these characteristics is fundamental to its safe

manipulation in the laboratory.
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Property Value

Physical State Solid Powder[1]

Appearance Off-white[1][2]

Melting Point 686 °C / 1266.8 °F (anhydrous)[2]

Solubility Soluble in water[1]

Stability Hygroscopic; sensitive to moisture[1][2][3][4]

Incompatible Materials
Finely powdered metals, strong oxidizing

agents, water/moisture[1][2][4]

Hazardous Decomposition Products
Hydrogen chloride gas, Samarium Oxides[2][3]

[4][5]

Note: The toxicological properties of this compound have not been fully investigated.[3][4]

Personal Protective Equipment (PPE) Protocol
Prior to handling Samarium(III) chloride, it is imperative to be outfitted with the appropriate

personal protective equipment. The following PPE is mandatory to prevent exposure and

ensure personal safety.
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PPE Category Specific Requirements

Eye Protection

Always wear approved safety glasses with side

shields or chemical safety goggles.[1][3][4] A

face shield may be required for procedures with

a high risk of splashing.[6]

Hand Protection

Chemical-resistant gloves are required.[1][3][4]

Inspect gloves for any signs of degradation

before use and remove them carefully to avoid

skin contact.[1][7]

Skin and Body Protection

Wear a laboratory coat or long-sleeved clothing

to prevent skin exposure.[1][7] Ensure clothing

is buttoned and fits properly.[6]

Respiratory Protection

Under normal laboratory conditions with

adequate ventilation, such as in a chemical

fume hood, respiratory protection is not typically

necessary.[2][5] If dust is generated, a

NIOSH/MSHA or European Standard EN 136

approved respirator with a particle filter should

be used.[1][3][4]

Experimental Protocol: Samarium(III) Chloride Spill
Cleanup
In the event of a Samarium(III) chloride spill, a prompt and systematic response is crucial to

contain the material and decontaminate the area safely.

Objective: To safely clean and decontaminate a laboratory area following a spill of

Samarium(III) chloride.

Materials:

Personal Protective Equipment (as detailed above)

Inert absorbent material (e.g., vermiculite, sodium carbonate, or sand)[3][4]
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Non-sparking tools (e.g., plastic dustpan and brush)

Sealable, labeled waste container

Cleaning cloths

Water

Soap

Procedure:

Immediate Evacuation and Assessment:

Evacuate all non-essential personnel from the immediate spill area.

Assess the extent of the spill and any immediate hazards.

Ensure proper ventilation.[3][4]

Don Appropriate PPE:

Before beginning cleanup, ensure you are wearing the full personal protective equipment

as outlined in the PPE protocol.

Contain the Spill:

For small spills, carefully cover the Samarium(III) chloride powder with an inert absorbent

material like vermiculite or sodium carbonate.[3][4] This will help to prevent the powder

from becoming airborne.

Collect the Spilled Material:

Using non-sparking tools, gently sweep the mixture of Samarium(III) chloride and

absorbent material into a designated, sealable waste container.[7]

Avoid creating dust during the collection process.[4][7]

Decontaminate the Area:
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Once the bulk of the material has been collected, wipe down the spill area with a damp

cloth.

Wash the affected area with soap and water.[8]

Place all cleaning materials into the same labeled waste container.

Dispose of Waste:

Seal the waste container securely.

Dispose of the waste in accordance with local, state, and federal regulations.[3][4]

Post-Cleanup:

Remove and dispose of gloves and any other contaminated disposable PPE.

Thoroughly wash your hands and any exposed skin with soap and water.[7]

Emergency Procedures: First Aid
In the event of accidental exposure to Samarium(III) chloride, immediate and appropriate first

aid is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

ensuring to flush under the eyelids.[3][4] Seek

immediate medical attention.[3][4]

Skin Contact

Wash the affected area with soap and plenty of

water.[8] Remove contaminated clothing if

necessary.[3][4] Seek medical assistance if

irritation persists.[3][4]

Inhalation

Remove the victim to fresh air.[3][4] Monitor for

any signs of respiratory distress, such as

coughing or difficulty breathing.[3] If symptoms

occur, seek immediate medical assistance.[3][4]

Ingestion

If the person is conscious, give them water to

drink.[3] Do not induce vomiting unless directed

to do so by medical personnel.[3] Seek

immediate medical attention.[3][4]

Operational Plans: Handling and Storage
Handling:

Handle Samarium(III) chloride in a well-ventilated area, preferably in an efficient chemical

fume hood.[3][4]

Avoid the formation of dust.[4][7]

Avoid contact with skin, eyes, and clothing.[4][7]

Wash hands thoroughly after handling.[7]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3][7]
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Due to its hygroscopic nature, protect from moisture.[3][5][7]

Store away from incompatible materials such as oxidizing agents and water.[3][4]

Visualization of Spill Response Workflow
The following diagram illustrates the logical steps for responding to a Samarium(III) chloride

spill in a laboratory setting.
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Samarium(III) Chloride Spill Occurs

Evacuate Immediate Area

Assess Spill Hazard

Don Appropriate PPE

Contain Spill with Inert Material

Collect Spilled Material

Decontaminate Spill Area

Dispose of Waste Properly

Perform Post-Cleanup Procedures

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for Samarium(III) Chloride Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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